Cas no 156137-99-4 (Rapacuronium bromide)

• Product Name: Rapacuronium bromide
• CAS No: 156137-99-4
• MF: C₃₇H₆₁BrN₂O₄
• MW: 677.795250654221
• CID: 173068
• PubChem ID: 5311398
• Update Time: 2025-04-19

Rapacuronium bromide Chemical and Physical Properties

Names and Identifiers

• Org 9487
• Rapacuronium
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-acetyloxy-10,13-dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17
• Rapacuronium Bromide
• (2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-2-piperidin-1-yl-17-(propanoyloxy)-16-(1-prop-2-en-1-ylpiperidinium-1-yl)androstane bromide
• (2beta,3alpha,5alpha,8xi,9xi,14xi,16beta,17beta)-3-(acetyloxy)-2-(piperidin-1-yl)-17-(propanoyloxy)-16-[1-(prop-2-en-1-yl)piperidinium-1-yl]androstane bromide
• Raplon
• CAS-156137-99-4
• RAPACURONIUM BROMIDE [MI]
• RAPACURONIUM BROMIDE [MART.]
• RAPACURONIUM BROMIDE (MART.)
• D05703
• Tox21_113304
• Q3419354
• 1-ALLYL-1-(3.ALPHA.,17.BETA.-DIHYDROXY-2.BETA.-PIPERIDINO-5.ALPHA.-ANDROSTAN-16.BETA.-YL)PIPERIDINIUM BROMIDE, 3-ACETATE 17-PROPIONATE
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-acetyloxy-10,13-dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate;bromide
• 1-Allyl-1-(3alpha,17beta-dihydroxy-2beta-piperidino-5alpha-androstan-16beta-yl)piperidinium bromide, 3-acetate 17-propionate
• AKOS040736554
• Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-3-(acetyloxy)-17-(1-oxopropoxy)-2-(1-piperidinyl)androstan-16-yl)-1-(2-propenyl)-, bromide
• 1-((2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-acetoxy-10,13-dimethyl-2-(piperidin-1-yl)-17-(propionyloxy)hexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-allylpiperidin-1-ium bromide
• bromure de rapacuronium
• RAPACURONIUM BROMIDE [WHO-DD]
• UNII-65Q4QDG4KC
• rapacuronii bromidum
• DTXSID7048823
• RAPACURONIUM BROMIDE [INN]
• Raplon (TN)
• RAPACURONIUM BROMIDE [VANDF]
• RAPACURONIUM BROMIDE [ORANGE BOOK]
• Rapacuronium bromide (USAN/INN)
• NCGC00183839-01
• CS-6564
• SCHEMBL41132
• MS-31080
• 1-(3alpha-Acetoxy-2beta-(1-piperidinyl)-17beta-(propionyloxy)-5alpha-androsta-16beta-yl)-1-allylpiperidinium bromide
• RAPACURONIUM BROMIDE [USAN]
• HY-16423
• 65Q4QDG4KC
• 156137-99-4 (bromide)
• bromuro de rapacuronio
• 156137-99-4
• DTXCID0028749
• Org9487
• CHEMBL1200549
• Org-9487
• Rapacuronium bromide [USAN:INN:BAN]
• G12807
• DA-77347
• Rapacuronium bromide

• Inchi： 1S/C37H61N2O4.BrH/c1-6-20-39(21-12-9-13-22-39)32-24-30-28-15-14-27-23-33(42-26(3)40)31(38-18-10-8-11-19-38)25-37(27,5)29(28)16-17-36(30,4)35(32)43-34(41)7-2;/h6,27-33,35H,1,7-25H2,2-5H3;1H/q+1;/p-1/t27-,28+,29-,30-,31-,32-,33-,35-,36-,37-;/m0./s1
• InChI Key： LVQTUXZKLGXYIU-GWSNJHLMSA-M
• SMILES： [Br-].O(C(CC)=O)[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCCCC1)OC(C)=O)[N+]1(CC=C)CCCCC1

Computed Properties

• Exact Mass: 597.46343
• Monoisotopic Mass: 676.38147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 184°
• PSA: 55.84
• Specific Rotation: 20D -12.7° (c = 1.01 in CHCl3)

Rapacuronium bromide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.